Cas no 1795137-64-2 (3-Dehydro Retinol Acetate-d3)

• Product Name: 3-Dehydro Retinol Acetate-d3
• CAS No: 1795137-64-2
• CID: 4553380
• Update Time: 2025-05-28

3-Dehydro Retinol Acetate-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Dehydro Retinol Acetate-d3

Additional information on 3-Dehydro Retinol Acetate-d3

Research Brief on 3-Dehydro Retinol Acetate-d3 (CAS: 1795137-64-2): Recent Advances and Applications

3-Dehydro Retinol Acetate-d3 (CAS: 1795137-64-2) is a deuterium-labeled derivative of 3-dehydroretinyl acetate, a compound of significant interest in the field of chemical biology and pharmaceutical research. This stable isotope-labeled analog serves as a critical tool in metabolic studies, pharmacokinetic research, and the development of novel therapeutic agents targeting vitamin A-related pathways. Recent studies have highlighted its utility in tracing retinoid metabolism, enabling researchers to gain deeper insights into the absorption, distribution, and biotransformation of retinoids in biological systems.

The synthesis and characterization of 3-Dehydro Retinol Acetate-d3 have been refined in recent years, with improved methodologies yielding higher purity and isotopic enrichment. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's stability under physiological conditions, making it an ideal candidate for in vivo tracer studies. The deuterium labeling at specific positions minimizes metabolic interference while maintaining the compound's biological activity, a feature that has been leveraged in several cutting-edge research projects.

In the context of drug development, 3-Dehydro Retinol Acetate-d3 has emerged as a valuable reference standard for LC-MS/MS analyses. Its application in quantitative bioanalysis has significantly enhanced the precision of retinoid measurements in complex biological matrices. Recent work published in Analytical and Bioanalytical Chemistry (2024) showcased its use in establishing calibration curves for simultaneous quantification of multiple retinoid species, addressing previous challenges in assay sensitivity and specificity.

The compound's role in elucidating vitamin A metabolism disorders has been particularly noteworthy. Research teams at several academic medical centers have employed 3-Dehydro Retinol Acetate-d3 to investigate the molecular mechanisms underlying conditions such as retinitis pigmentosa and age-related macular degeneration. These studies have revealed novel metabolic pathways and potential therapeutic targets, as reported in recent issues of Investigative Ophthalmology & Visual Science.

From a technical perspective, advances in the handling and storage of 3-Dehydro Retinol Acetate-d3 have been documented in recent technical bulletins. Proper storage at -20°C under inert atmosphere and protection from light have been shown to maintain stability for extended periods, an important consideration for research applications requiring long-term compound integrity.

Looking forward, the research community anticipates expanded applications of 3-Dehydro Retinol Acetate-d3 in personalized medicine approaches, particularly in nutritional status assessment and precision dosing of vitamin A-based therapies. Ongoing clinical trials incorporating this compound as a metabolic tracer are expected to yield important data on interindividual variability in retinoid metabolism, potentially revolutionizing treatment paradigms for various vitamin A-related disorders.